Cas no 1337617-16-9 (2-(2,4,5-trimethylphenyl)azetidine)

• Product Name: 2-(2,4,5-trimethylphenyl)azetidine
• CAS No: 1337617-16-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6136251
• PubChem ID: 76222959
• Update Time: 2025-06-08

2-(2,4,5-trimethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)azetidine
• EN300-1847336
• 1337617-16-9

• Inchi： 1S/C12H17N/c1-8-6-10(3)11(7-9(8)2)12-4-5-13-12/h6-7,12-13H,4-5H2,1-3H3
• InChI Key： RPAKTMPFPYJLCJ-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,4,5-trimethylphenyl)azetidine

Introduction to 2-(2,4,5-trimethylphenyl)azetidine (CAS No. 1337617-16-9)

2-(2,4,5-trimethylphenyl)azetidine, with the CAS number 1337617-16-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 2-(2,4,5-trimethylphenyl)azetidine makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(2,4,5-trimethylphenyl)azetidine features a substituted azetidine ring attached to a trimethylphenyl group. This combination provides a rich platform for exploring its potential biological activities and pharmacological properties. Recent studies have highlighted its potential as a scaffold for designing drugs targeting specific receptors and enzymes involved in various diseases.

In the realm of medicinal chemistry, the synthesis and characterization of 2-(2,4,5-trimethylphenyl)azetidine have been extensively studied. Researchers have employed various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly efficient and selective. These methods not only enhance the synthetic accessibility of 2-(2,4,5-trimethylphenyl)azetidine but also provide insights into its reactivity and stability under different conditions.

The biological evaluation of 2-(2,4,5-trimethylphenyl)azetidine has revealed promising results. Studies have shown that this compound exhibits potent activity against certain types of cancer cells. For instance, it has been found to inhibit the growth of human breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data suggest that 2-(2,4,5-trimethylphenyl)azetidine may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

In the context of drug discovery and development, the pharmacokinetic and pharmacodynamic properties of 2-(2,4,5-trimethylphenyl)azetidine are crucial for its successful translation into clinical applications. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and exhibits good bioavailability, which are desirable attributes for an oral therapeutic agent.

The safety profile of 2-(2,4,5-trimethylphenyl)azetidine is another important aspect that has been thoroughly investigated. Toxicity studies in animal models have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its long-term safety in humans.

Beyond its potential as a therapeutic agent, 2-(2,4,5-trimethylphenyl)azetidine has also found applications in other areas of scientific research. For example, it has been used as a building block in the synthesis of more complex molecules with diverse biological activities. The versatility of this compound makes it an attractive target for chemists and biologists alike.

In conclusion, 2-(2,4,5-trimethylphenyl)azetidine (CAS No. 1337617-16-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it an excellent candidate for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of drug discovery and development efforts.